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Compound of Interest

Compound Name: 3'-Methylacetophenone

Cat. No.: B052093

Before handling or disposing of 3'-Methylacetophenone, it is imperative to be aware of its
hazards and to use appropriate Personal Protective Equipment (PPE). The substance is a
combustible liquid and vapor.[3][4] Key safety precautions include keeping it away from heat,
sparks, open flames, and hot surfaces.[1][5]

Essential PPE includes:
o Eye/Face Protection: Wear tight-sealing safety goggles or a face shield.[6]
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[6][7]

» Respiratory Protection: Use only outdoors or in a well-ventilated area. If vapors or mists are
generated, respiratory protection may be required.[1][7]

Properties of 3'-Methylacetophenone

A summary of the key quantitative data for 3'-Methylacetophenone is provided below for easy
reference.
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Property Value Source
CAS Number 585-74-0 [1][6]
Molecular Formula CoH100 [2]
Molecular Weight 134.18 g/mol

Appearance Clear light yellow liquid [2]
Boiling Point 218 - 220 °C (424 - 428 °F) [1]
Flash Point 85 °C (185 °F) [41[6]
Density 0.986 g/mL at 25 °C [1]
Vapor Pressure 0.221 mm Hg [2]

Step-by-Step Disposal Protocol

The primary method for disposing of 3'-Methylacetophenone is to use a licensed and
approved waste disposal contractor.[1][5][6] Never dispose of this chemical down the drain.[6]

[7]
Methodology for Waste Handling and Disposal:
o Waste Segregation:

o Designate a specific, clearly marked waste container for 3'-Methylacetophenone and
other similar non-halogenated organic solvents.

o Do not mix with other waste types, especially incompatible materials like strong acids,
strong bases, or strong oxidizing agents.[6]

e Containerization:

o Use a suitable, properly labeled, and tightly closed container for collecting the waste.[3][6]
The container should be made of a material compatible with aromatic ketones.

o Leave chemicals in their original containers if possible and when appropriate for waste
collection.[1]
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e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "3'-
Methylacetophenone," and any associated hazard symbols (e.g., Combustible, Harmful).

o Storage Pending Disposal:

o Store the sealed waste container in a cool, dry, and well-ventilated area designated for
hazardous waste.[1][6]

o The storage area must be away from heat, sparks, and any sources of ignition.[3][6]
» Final Disposal:

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a certified hazardous waste management company.

o Waste disposal must be conducted in accordance with all applicable local, regional, and
national laws and regulations.[1][8] Chemical waste generators are responsible for
ensuring complete and accurate classification of the waste.[6][7]

Spill Management Protocol

In the event of a spill, immediate and safe cleanup is required to minimize exposure and
environmental contamination.

e Ensure Safety:
o Remove all sources of ignition from the area immediately.[3][6]
o Ensure adequate ventilation.[1][8]
o Evacuate non-essential personnel from the danger area.[1]

e Contain the Spill:

o Wear the appropriate PPE as described above.
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o For liquid spills, use an inert absorbent material such as sand, vermiculite, or commercial
sorbents to contain and soak up the chemical.[3][7] Cover drains to prevent the product
from entering them.[1]

e Cleanup and Collection:

o Carefully sweep or shovel the absorbed material into a suitable, sealable container for
disposal.[6]

o Clean the affected area thoroughly.
o Disposal of Spill Debris:

o Label the container with the contents (e.g., "Waste 3'-Methylacetophenone with
absorbent material”) and handle it as hazardous waste.

o Dispose of the container and its contents according to the final disposal procedure
outlined above.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3'-
Methylacetophenone in a laboratory setting.
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Preparation & Assessment

Unwanted 3'-Methylacetophenone
or Spill Occurs

l
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Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 3'-Methylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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